Cas no 1824063-92-4 ((1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

• Product Name: (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• CAS No: 1824063-92-4
• MF: C₉H₁₇ClN₄O
• MW: 232.710480451584
• MDL: MFCD28125892
• CID: 5046480
• PubChem ID: 86262253
• Update Time: 2025-07-19

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• [1-(piperidin-2-ylmethyl)triazol-4-yl]methanol;hydrochloride
• (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

• MDL： MFCD28125892
• Inchi： 1S/C9H16N4O.ClH/c14-7-9-6-13(12-11-9)5-8-3-1-2-4-10-8;/h6,8,10,14H,1-5,7H2;1H
• InChI Key： MMWBFAIJBSXNNU-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CN(CC2CCCCN2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

Introduction to (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 1824063-92-4)

(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride, identified by its CAS number 1824063-92-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a piperidine moiety in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride consists of a triazole ring linked to a piperidine-substituted methyl group, further functionalized with a hydroxymethyl group and a hydrochloride salt form. This unique arrangement contributes to its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The compound's solubility and stability under different conditions make it suitable for both in vitro and in vivo studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The piperidine moiety is known for its ability to enhance binding affinity and selectivity towards certain biological targets. This property has been leveraged in the design of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The triazole ring further contributes to the compound's bioactivity by providing a site for hydrogen bonding and other non-covalent interactions with biological molecules.

One of the most compelling aspects of (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride is its potential role in anti-inflammatory therapy. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The compound has shown promise in preclinical studies as a modulator of key inflammatory pathways. Specifically, it interacts with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory mediators.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including solubility and bioavailability. These characteristics are essential for ensuring effective drug delivery to target tissues. The salt form also improves the stability of the compound during storage and transportation, making it more practical for clinical trials and commercial applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of small molecules like (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how the compound exerts its effects. These studies have also highlighted the importance of the piperidine and triazole moieties in mediating interactions with biological targets.

In addition to its anti-inflammatory potential, this compound has shown promise in other therapeutic areas. For instance, it has been investigated for its ability to modulate neurotransmitter release and receptor activity in the brain. This makes it a candidate for treating conditions such as depression and anxiety disorders. The ability of the compound to cross the blood-brain barrier is another significant advantage, as it allows for direct action on central nervous system targets.

The synthesis of (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the piperidine moiety. The final step involves conversion to the hydrochloride salt to enhance solubility and stability.

Evaluation of this compound's safety profile is crucial before it can be considered for clinical use. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity. These studies have shown that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully understand its safety profile and identify any potential long-term risks.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. However, compounds like (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride offer hope by providing novel chemical scaffolds that can overcome these issues. By targeting multiple pathways or employing innovative mechanisms of action, such compounds can provide more effective treatments for complex diseases.

In conclusion, (1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride is a promising compound with significant potential in pharmaceutical applications. Its unique structure combines elements known to enhance bioactivity and selectivity towards key biological targets. Ongoing research continues to uncover new therapeutic possibilities for this compound, making it an exciting area of study for medicinal chemists and pharmacologists alike.